Cas no 364050-21-5 (1,2-Ethanedione, 1-(6-Methyl-2-pyridinyl)-2-(6-quinoxalinyl)-)

• Product Name: 1,2-Ethanedione, 1-(6-Methyl-2-pyridinyl)-2-(6-quinoxalinyl)-
• CAS No: 364050-21-5
• MF: C₁₆H₁₁N₃O₂
• MW: 277.277443170547
• MDL: MFCD22575162
• CID: 843391
• Update Time: 2025-08-04

1,2-Ethanedione, 1-(6-Methyl-2-pyridinyl)-2-(6-quinoxalinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione, 1-(6-Methyl-2-pyridinyl)-2-(6-quinoxalinyl)-
• 1-(6-Methylpyridin-2-yl)-2-(quinoxalin-6-yl)ethane-1,2-dione
• 1-(6-methylpyridin-2-yl)-2-quinoxalin-6-ylethane-1,2-dione

• MDL： MFCD22575162
• Inchi： 1S/C16H11N3O2/c1-10-3-2-4-13(19-10)16(21)15(20)11-5-6-12-14(9-11)18-8-7-17-12/h2-9H,1H3
• InChI Key： HGTPPHZSQCBWIH-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=C(C)N=1)=O)C1C=CC2C(C=1)=NC=CN=2

Additional information on 1,2-Ethanedione, 1-(6-Methyl-2-pyridinyl)-2-(6-quinoxalinyl)-

Recent Advances in the Study of 1,2-Ethanedione, 1-(6-Methyl-2-pyridinyl)-2-(6-quinoxalinyl)- (CAS: 364050-21-5)

The compound 1,2-Ethanedione, 1-(6-Methyl-2-pyridinyl)-2-(6-quinoxalinyl)- (CAS: 364050-21-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel kinase inhibitors. Its bifunctional structure, featuring both pyridinyl and quinoxalinyl moieties, allows for selective binding to specific kinase domains, making it a promising candidate for targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 364050-21-5 exhibit potent inhibitory activity against a range of tyrosine kinases, including EGFR and VEGFR, with IC50 values in the low nanomolar range.

In addition to its kinase inhibitory properties, 1,2-Ethanedione, 1-(6-Methyl-2-pyridinyl)-2-(6-quinoxalinyl)- has shown promise in modulating protein-protein interactions (PPIs). A recent Nature Communications article reported that this compound can disrupt the interaction between p53 and MDM2, a critical pathway in cancer cell survival. This finding opens new avenues for the development of p53-stabilizing agents, which could be particularly valuable in cancers with wild-type p53 status.

The synthetic accessibility of 364050-21-5 has also been a focus of recent research. A 2024 paper in Organic Letters described an improved synthetic route that achieves higher yields (up to 78%) and better purity (>99%) compared to previous methods. This advancement is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies of this compound have revealed favorable properties, including good oral bioavailability (F = 65% in rodent models) and moderate plasma protein binding (approximately 85%). However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation of the quinoxaline ring remains a significant clearance pathway.

Looking forward, researchers are exploring the potential of 1,2-Ethanedione, 1-(6-Methyl-2-pyridinyl)-2-(6-quinoxalinyl)- as a platform for developing bifunctional PROTACs (proteolysis targeting chimeras). Early results suggest that when conjugated with appropriate E3 ligase ligands, this scaffold can effectively induce degradation of target proteins, offering a new approach to drug discovery.

In conclusion, 364050-21-5 represents a promising chemical entity with multiple potential therapeutic applications. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable tool for chemical biology research and a potential lead compound for drug development programs targeting various diseases, particularly in oncology.